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Understanding Ethoxylated Lanolin Derivatives

Ethoxylation modifies lanolin by adding ethylene oxide (EO) chains, creating water-soluble surfactants with

emulsifying, solubilizing, and cleansing properties [1]. The "POE" (Polyoxyethylene) number indicates the

average number of ethylene oxide units; for example, "POE (20)" would denote an average of 20 EO units.

While specific data for POE (20) is unavailable, the technical data for Lanis PEG 75 (a lanolin derivative

with an average of 75 EO units) illustrates the characteristics of this derivative class [1].

Characteristic Specification for Lanis PEG 75 (Solid Form)

Form Flaky wax, yellow to amber [1]

Odor Faint, distinctive [1]

Average EO Units 75 [1]

Average Molecular Weight ~4000 Daltons [1]

Water Solubility Soluble [1]

Acid Value ≤ 3 mg KOH/g [1]
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Characteristic Specification for Lanis PEG 75 (Solid Form)

Saponification Value 90 – 105 mg KOH/g [1]

This derivative is also available in a 50% aqueous solution (Lanis PEG 75/50), which is a clear, bright

yellow viscous liquid easier to handle [1].

Derivation and Analysis Workflow

The derivation of lanolin into various products involves several key stages. The diagram below outlines the

general workflow from raw material to derivative analysis.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://lanolin.com/personal-care/lanolin-ethoxylated/
https://lanolin.com/personal-care/lanolin-ethoxylated/
https://www.smolecule.com/products/s1817526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Raw Wool

Crude Lanolin
(Wool Grease)

Refining & Purification

Refined Lanolin

Derivation Process

Lanolin Alcohol

Esterification Ethoxylation

Lanolin Esters
(e.g., Lanolin Lactate)

Ethoxylated Lanolin
(e.g., POE derivatives)

Quality Control & Analysis

Final Derivative Product

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s1817526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Click to download full resolution via product page

General workflow for the derivation and analysis of lanolin products.

Key Experimental Protocols

Based on the search results, here are methodologies for key processes:

Refining of Lanolin Alcohol: Technical grade lanolin alcohols can be refined by subjecting them to a

thin-film distillation process under vacuum, often with a counter-current steam flow. This process
deodorizes and bleaches the material, which is crucial for high-quality derivatives [2].

General Esterification Protocol: One common method involves direct reaction without solvents [2].
Reaction Setup: Mix refined lanolin alcohol with the desired acid (e.g., lactic acid, a fatty acid)

and a catalyst (e.g., 0.5 grams of para-toluenesulfonic acid per mole of alcohol).
Heating and Reaction: Heat the mixture between 85°C to 170°C with stirring and a nitrogen

sparge. Remove water of reaction via condensation. Continue until the acid value drops to 15
or less, which may take 4 to 11 hours.

Purification: Wash the reaction product to remove excess acid. This can involve dissolving in
benzene, shaking with a potassium hydroxide solution, and washing with brine until neutral.

The product can be further decolorized by dissolving in isopropanol and treating with charcoal
[2].

Ethoxylation Protocol: While specific details are not provided, the process involves a condensation
reaction where ethylene oxide units are chemically linked to lanolin esters under controlled conditions

to produce non-ionic surfactants like Lanis PEG 75 [1].
Key Analytical Methods (Quality Control): The following table summarizes critical quality control

tests for lanolin derivatives [2] [1].

Analytical Method Measures Typical Specification (Example)

Acid Value Free acid content in the
derivative

≤ 3 mg KOH/g [1]

Saponification
Value

Ester content 90 – 105 mg KOH/g [1]

Peroxide Value Oxidation level Not specified in results
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Analytical Method Measures Typical Specification (Example)

Water Absorption Moisture uptake
capacity

≤ 1.5% [1]

Drop Point Melting behavior Not specified in results

Pesticide Residue Purity and safety Meets pharmacopoeia limits (e.g., total pesticides < 3

ppm for modified lanolin) [3]

Application and Formulation Insights

Ethoxylated lanolin derivatives are valued in formulations for their multi-functional properties [1]:

Primary Functions: Acts as a surfactant with solubilizing, emulsifying, wetting, and mild detergent

properties.
Formulation Use: Ideal for clear liquid cosmetics (aftershaves, cleansing lotions) and can be used to

create stable microemulsions for pharmaceutical sprays.
Skin Benefits: Helps reduce the defatting effect of detergents on skin and hair.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s1817526?utm_src=pdf-bulk
https://www.smolecule.com/products/s1817526?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

